Cas no 1339103-56-8 (1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one)

• Product Name: 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one
• CAS No: 1339103-56-8
• MF: C₁₁H₈BrClN₂O
• MW: 299.551020622253
• CID: 5998038
• PubChem ID: 62908661
• Update Time: 2025-10-28

1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one
• 1339103-56-8
• 1-[4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenyl]ethan-1-one
• AKOS012205250
• EN300-1293500

• Inchi： 1S/C11H8BrClN2O/c1-7(16)8-2-3-11(10(13)4-8)15-6-9(12)5-14-15/h2-6H,1H3
• InChI Key： PDXLCVFLFSVUOZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(C(C)=O)=CC=1Cl

Computed Properties

• Exact Mass: 297.95085g/mol
• Monoisotopic Mass: 297.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one

Comprehensive Guide to 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one (CAS No. 1339103-56-8): Properties, Applications, and Market Insights

1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one (CAS No. 1339103-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, understanding the properties and applications of this molecule is crucial for researchers and industry professionals.

The molecular structure of 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one combines a pyrazole ring with a chlorinated phenyl ketone moiety, creating a versatile scaffold for further chemical modifications. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies. The presence of both bromine and chlorine atoms enhances its reactivity in cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern medicinal chemistry.

In the context of green chemistry trends, researchers are exploring eco-friendly synthetic routes for 1339103-56-8 to minimize environmental impact. The compound's thermal stability (typically stable below 250°C) and moderate solubility in polar organic solvents make it suitable for various high-throughput screening applications. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting the stringent requirements of pharmaceutical development.

The global market for pyrazole-based intermediates like 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one is projected to grow at 6.8% CAGR (2023-2030), driven by increased R&D investment in small molecule therapeutics. Asia-Pacific regions, particularly China and India, are emerging as major production hubs due to cost-effective synthesis capabilities. Regulatory compliance with REACH and FDA guidelines remains a critical consideration for commercial-scale manufacturing.

From a synthetic chemistry perspective, 1339103-56-8 demonstrates remarkable versatility in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, enabling the construction of complex molecular architectures. Its electron-withdrawing groups facilitate nucleophilic aromatic substitutions, a property exploited in developing PET radiotracers for diagnostic imaging. Recent patent literature reveals its incorporation in JAK/STAT signaling inhibitors for autoimmune disease treatment.

Storage and handling recommendations for 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one include protection from moisture (recommended RH <40%) and storage at 2-8°C under inert atmosphere. The compound's crystallinity and melting point (observed at 148-152°C) contribute to excellent batch-to-batch reproducibility, a key factor in GMP-compliant production. Analytical methods development for this compound frequently employs reverse-phase chromatography with UV detection at 254 nm.

Emerging applications in material science have identified 1339103-56-8 as a potential precursor for organic semiconductors and photocatalysts. Its conjugated system shows promising charge transport properties in thin-film devices, aligning with the growing demand for flexible electronics. Researchers are investigating its derivatives for OLED emissive layers, capitalizing on the pyrazole ring's electron-accepting characteristics.

Quality control protocols for 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one typically include residual solvent analysis by GC, heavy metal testing, and chiral purity assessment when applicable. The compound's logP value (predicted at 2.8) suggests favorable membrane permeability, explaining its utility in central nervous system drug discovery programs. Stability studies indicate excellent shelf life (>24 months) when stored under recommended conditions.

In conclusion, 1-4-(4-bromo-1H-pyrazol-1-yl)-3-chlorophenylethan-1-one (CAS No. 1339103-56-8) represents a multifaceted chemical entity with expanding applications across life sciences and advanced materials. Its synthetic accessibility and structural modularity position it as a key player in addressing contemporary challenges in precision medicine and sustainable technology development. Ongoing research continues to uncover new dimensions of this compound's utility in cutting-edge scientific applications.